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Compound of Interest

Compound Name: 6-Chloropyridine-3-carbohydrazide

Cat. No.: B060376

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Chloropyridine-3-
carbohydrazide (CAS No: 168893-66-1), a compound used in chemical research and drug
development. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment and minimizing risk to personnel and the environment.

Hazard Identification and Classification

6-Chloropyridine-3-carbohydrazide is classified as a hazardous substance. The primary
routes of exposure are inhalation, ingestion, and skin or eye contact. It is crucial to understand
the associated hazards to implement appropriate safety measures.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[2]

H411: Toxic to aquatic life with long lasting effects.[1]
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Signal Word: Warning[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling and storage.

Property Value Reference
Molecular Formula C6H6CIN30O [31[41[5]
Molecular Weight 171.58 g/mol [31[5][6]
Appearance White powder [7]

Melting Point 250 °C [31[8]
Boiling Point No data available [3]

pKa 10.87 + 0.10 (Predicted) [7]
Solubility Soluble in water 9]

Toxicological Information

The toxicological data highlights the potential health effects following exposure.
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Toxicity Endpoint

Result

Reference

Acute Oral Toxicity

Harmful if swallowed. The
component/mixture is
moderately toxic after single

ingestion.

[1]

Acute Dermal Toxicity

No specific data available, but

causes skin irritation.

[1]

Acute Inhalation Toxicity

May cause respiratory

irritation.

[2]

Skin Corrosion/Irritation

Causes skin irritation.

[1]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[1]

Germ Cell Mutagenicity

No information available.

[1]9]

Carcinogenicity

No information available.

[1]9]

Reproductive Toxicity

No information available.

[9]

STOT-Single Exposure

May cause respiratory system
irritation.

[9]

STOT-Repeated Exposure

No information available.

[°]

Experimental Protocols: Detailed experimental methodologies for the toxicological endpoints
cited are not publicly available in the referenced safety data sheets. These studies are typically
conducted under standardized guidelines (e.g., OECD) by the manufacturer or specialized
laboratories.

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling is essential to minimize exposure. The following workflow
outlines the key stages of safe handling.
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Preparation & Handling

Review SDS &
Conduct Risk Assessment
Work in a Well-Ventilated Area

(Fume Hood)

Wear Appropriate PPE
- Safety Goggles (EN 166)
- Chemical Resistant Gloves (EN 374)
- Lab Coat

.

Handle with Care:

- Avoid dust/aerosol formation
- Avoid contact with skin and eyes

- Use non-sparking tools

After Use

Waste Generation

Y

Prohibited Actions:
- Do not eat, drink, or smoke &
- Avoid inhalation and ingestion

Storage & Waste Disposal

Accidental Release

Exposure

Emergency Procedures

—| Store in a Tightly Closed Container

Dispose of as Hazardous Waste

A4

Storage Conditions:
- Cool, dry, well-ventilated place
- Store in a refrigerator
- Away from incompatible materials

A4

Follow Local, State, and
Federal Regulations

In Case of Spill:
- Evacuate area
- Wear protective equipment
- Absorb with inert material
- Prevent entry into drains

First Aid:
- Eye Contact: Rinse with water for 15 min
- Skin Contact: Wash with soap and water
- Inhalation: Move to fresh air
- Ingestion: Rinse mouth, do not induce vomiting

A4

.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-Chloropyridine-3-carbohydrazide.
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Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH
(US).[31[9]

» Skin Protection: Wear impervious, flame-resistant clothing and chemical-resistant gloves
(inspected prior to use).[3][9]

» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator.[3]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Reference

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[1131€]

Skin Contact

Immediately remove all
contaminated clothing. Wash
off with soap and plenty of
water. Seek medical attention

if irritation occurs.

[11(21[3]

Eye Contact

Rinse cautiously with pure
water for at least 15 minutes,
holding eyelids apart. Remove
contact lenses if present and
easy to do. Seek immediate

medical attention.

[1131€]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give
anything by mouth to an
unconscious person. Call a
POISON CENTER or doctor

immediately.

[1131€]

Storage and Disposal

Proper storage and disposal are necessary to prevent accidents and environmental

contamination.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3][9]

e Some sources recommend refrigeration (2-8°C).[1][7]
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o Keep away from incompatible materials such as strong oxidizing agents.[2][9]
» Store in an area accessible only to qualified or authorized personnel.
Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][3]

e Do not let the product enter drains, as it is toxic to aquatic life.[1]
Accidental Release Measures
In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate the area. Avoid breathing dust or vapors. Ensure adequate
ventilation. Wear appropriate personal protective equipment.[2][10]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[2][10]

o Containment and Cleaning: Use dry clean-up procedures to avoid generating dust. Pick up
and arrange disposal without creating dust. Sweep up and shovel into a suitable, closed
container for disposal.[2][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 6-Chloropyridine-3-
carbohydrazide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060376#safety-and-handling-precautions-for-6-
chloropyridine-3-carbohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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